4-Chlorophenylamine-13C6

• IUPAC Name: 4-chloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-amine
• InChI: InChI=1S/C6H6ClN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key: QSNSCYSYFYORTR-IDEBNGHGSA-N
• Canonical SMILES: C1=CC(=CC=C1N)Cl
• Isomeric SMILES: [13CH]1=[13CH][13C](=[13CH][13CH]=[13C]1N)Cl
• Molecular Formula: C6H6ClN
• DSSTOX Substance ID: DTXSID00747342
• Molecular Weight: 133.53 g/mol
• CAS RN: 89059-39-2

Description

4-Chlorophenylamine-13C6, also known as p-Aminochlorobenzene-13C6, p-Chloroaniline-13C6, 4-Chloro-1-aminobenzene-13C6, 4-Chloroaniline-13C6, 4-Chlorobenzenamine-13C6, 4-Amino-1-chlorobenzene-13C6, 4-Aminochlorobenzene-13C6, 1-Amino-4-chlorobenzene-13C6, and NSC 36941-13C6. It is a pale beige to pale brown solid.

Molecular Structure Analysis

The molecular formula of 4-Chlorophenylamine-13C6 is C6H6ClN. Its molecular weight is 133.53. The structure includes a benzene ring with a chlorine atom and an amine group attached.

Physical And Chemical Properties Analysis

4-Chlorophenylamine-13C6 is a pale beige to pale brown solid. It is slightly soluble in chloroform and methanol.

Scientific Research Applications

Environmental Remediation

• Photocatalytic Decomposition of Chlorophenols

  A study developed a magnetic nanocomposite (Fe3O4-Cr2O3) for the efficient photocatalytic decomposition of 4-chlorophenol in water, highlighting its potential for removing toxic non-biodegradable contaminants from aqueous environments (Singh et al., 2017).

• Wastewater Treatment

  Research on the effects of 4-chlorophenol wastewater treatment revealed significant insights into sludge acute toxicity, microbial diversity, and functional genes expression in activated sludge processes, providing a theoretical foundation for understanding sludge performance in industrial wastewater treatment (Zhao et al., 2018).

Chemical Sensing and Analysis

• Photoelectrochemical Sensing

  A sensitive photoelectrochemical sensor based on a BiPO4 nanocrystal/BiOCl nanosheet heterojunction was designed for detecting 4-chlorophenol. This development demonstrates the utility of such heterojunction materials in enhancing photoelectrochemical performance and offers a novel analytical method for monitoring chlorophenols in water (Yan et al., 2019).

• Derivatization and GC–MS Analysis

  A method involving stir bar sorptive extraction with in situ derivatization and thermal desorption–gas chromatography–mass spectrometry was described for determining chlorophenols in water and body fluids. This technique highlights the use of 13C-labeled chlorophenols (including 4-Chlorophenylamine-13C6) as surrogate standards, improving the accuracy, sensitivity, and selectivity of chlorophenols detection (Kawaguchi et al., 2005).

Molecular Studies and Material Science

• Molecular Docking and Antimicrobial Activity: A compound, 4-chlorophenyl ({[1E-3(1H-imidazole-1-yl)-1-phenylpropylidene}oxy)methanone (4-CPIPM), was characterized for its promising anti-Candida activity. The study involved comprehensive spectroscopic characterization and theoretical calculations, including molecular docking studies to explore ligand-protein interactions and antimicrobial potential (Jayasheela et al., 2018).